Cas no 1889729-57-0 (4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol)

• Product Name: 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol
• CAS No: 1889729-57-0
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6543474
• PubChem ID: 116987605
• Update Time: 2025-10-29

4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol
• 1889729-57-0
• EN300-1776109

• Inchi： 1S/C10H14N2O4/c1-10(2,11)6-4-7(12(14)15)9(13)8(5-6)16-3/h4-5,13H,11H2,1-3H3
• InChI Key： UGDXQHAGNZFJSI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C)(C)N)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol

Introduction to 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol (CAS No. 1889729-57-0)

4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1889729-57-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a nitro-substituted aromatic ring coupled with an aminopropyl side chain and a methoxy group, exhibits a unique structural framework that positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating functional groups on its aromatic core suggests potential for diverse reactivity, making it a compound of considerable synthetic and pharmacological relevance.

The structural motif of 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol combines elements that are frequently explored in medicinal chemistry for their ability to modulate biological targets. The nitro group, while traditionally associated with explosive compounds, plays a crucial role in pharmaceuticals as a synthetic handle and can influence the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability. The methoxy group, on the other hand, contributes to lipophilicity and can serve as a point for further derivatization, enhancing the compound’s versatility in drug design.

The aminopropyl side chain is particularly noteworthy, as it introduces both basicity and steric bulk to the molecule. This feature can be exploited to fine-tune interactions with biological targets such as enzymes or receptors. In recent years, there has been growing interest in the use of aminoalkyl chains in drug discovery due to their ability to improve solubility, membrane permeability, and overall pharmacokinetic profiles. The specific positioning of the amino group on the tertiary carbon of the propyl chain adds an additional layer of complexity, potentially allowing for conformational flexibility that could be advantageous in binding to specific biological sites.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecules like 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol, allowing researchers to predict its interactions with biological targets with greater accuracy. These studies have highlighted the compound’s potential as a scaffold for developing small-molecule inhibitors targeting various therapeutic areas. For instance, preliminary docking studies suggest that this molecule may interact with enzymes involved in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

The synthesis of 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Traditional synthetic routes often involve multi-step sequences that require careful optimization to avoid unwanted side reactions. However, recent innovations in catalytic methods have provided more efficient pathways for constructing complex molecules like this one. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the nitro and methoxy groups with high precision, while protecting group strategies have been utilized to safeguard the reactive sites during synthesis.

In addition to its synthetic appeal, 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol has garnered attention for its potential applications in material science. The unique combination of functional groups makes it a candidate for designing advanced materials with tailored electronic properties. For instance, derivatives of this compound have been explored as components in organic semiconductors and light-emitting diodes (OLEDs), where their ability to absorb and emit light across specific spectral ranges could be exploited for technological applications.

The pharmacological profile of 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol is still under investigation, but initial studies suggest that it may exhibit properties relevant to several therapeutic areas. The nitro group’s ability to undergo reduction or oxidation provides multiple avenues for modulating activity, while the presence of both basic and hydrophobic regions allows for interactions with diverse biological targets. Further research is needed to fully elucidate its mechanism of action and potential therapeutic benefits.

One particularly exciting aspect of studying compounds like 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol is the opportunity they provide to explore structure-function relationships at a molecular level. By systematically modifying various functional groups within its framework, researchers can gain insights into how different structural features contribute to biological activity. This approach not only accelerates the discovery process but also fosters a deeper understanding of how drugs interact with their targets.

The future prospects for 4-(2-aminopropan-2-yl)-2-methoxy-6-nitrophenol are promising, given its unique structural features and potential applications across multiple disciplines. As synthetic methodologies continue to evolve, new opportunities will arise for constructing derivatives with enhanced properties. Additionally, advances in high-throughput screening technologies will enable faster identification of biologically active compounds derived from this scaffold.

In conclusion,4-(2-amino-propan - 2 - yl ) - 2 - meth oxy - 6 - nit rophen ol ( CAS No . 1889729 - 57 - 0 ) represents a fascinating compound with broad implications in pharmaceutical chemistry , bioorganic synthesis , and material science . Its structural complexity , combined with its synthetic accessibility , makes it an attractive candidate for further exploration . As research progresses , we can expect new insights into its potential applications and mechanisms of action , paving the way for innovative developments in medicine and technology .